Cas no 1792190-74-9 (5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride)

• Product Name: 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride
• CAS No: 1792190-74-9
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6049410
• PubChem ID: 26370372
• Update Time: 2025-07-17

5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• UIYMGRQQGQOESZ-KCJUWKMLSA-N
• 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride
• tert-Butyl (1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethylcarbamate
• Carbamic acid, N-[(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethyl]-, 1,1-dimethylethyl ester
• EN300-18345296
• 1792190-74-9
• tert-butyl N-{[(1S,5S)-3-azabicyclo[3.1.0]hexan-1-yl]methyl}carbamate

• MDL： MFCD00068169
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-7-11-4-8(11)5-12-6-11/h8,12H,4-7H2,1-3H3,(H,13,14)/t8-,11+/m1/s1
• InChI Key： UIYMGRQQGQOESZ-KCJUWKMLSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@]12[C@]([H])(C1)CNC2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 314.4±15.0 °C(Predicted)
• pka: 12.80±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride

Recent Advances in the Application of 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride (CAS: 1792190-74-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride (CAS: 1792190-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its unique isoxazole-thiophene hybrid structure, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

One of the most notable applications of 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride is its role in the development of covalent inhibitors targeting cysteine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a warhead in the design of irreversible inhibitors for cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The researchers utilized the compound's sulfonyl chloride moiety to form a covalent bond with the active-site cysteine, leading to potent and selective inhibition of the enzyme.

In addition to its use in protease inhibition, this compound has shown promise in the synthesis of novel sulfonamide-based drugs. A recent patent application (WO2023051234) describes its incorporation into a series of sulfonamide derivatives with potent antibacterial activity against multidrug-resistant Gram-positive pathogens. The unique electronic properties imparted by the isoxazole-thiophene scaffold were found to enhance membrane permeability and target binding affinity.

From a synthetic chemistry perspective, 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride has proven valuable in parallel synthesis and combinatorial chemistry approaches. Its high reactivity with various nucleophiles, including amines and alcohols, enables rapid diversification of molecular scaffolds. A 2024 study in Organic Letters reported an efficient one-pot procedure for the preparation of sulfonamides and sulfonate esters using this reagent under mild conditions, significantly improving synthetic efficiency for medicinal chemistry applications.

Recent advances in analytical techniques have also facilitated better characterization of this compound and its derivatives. Ultra-high performance liquid chromatography coupled with mass spectrometry (UHPLC-MS) methods have been developed specifically for tracking the stability and reactivity of 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride in various solvent systems, as reported in a 2023 Analytical Chemistry publication. These methods are proving invaluable for quality control in pharmaceutical manufacturing processes involving this intermediate.

Looking forward, the unique properties of 5-(3-Isoxazolyl)-2-thiophenesulfonyl chloride continue to inspire innovative applications in drug discovery. Current research directions include its potential use in PROTAC (proteolysis targeting chimera) design, where its reactivity could be harnessed to develop novel protein degraders. Additionally, computational studies are underway to model its interactions with various biological targets, which may lead to the discovery of new therapeutic applications for this versatile chemical building block.